Cas no 3002553-85-4 (1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol)

• Product Name: 1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol
• CAS No: 3002553-85-4
• MF: C₁₂H₁₃BrOS
• MW: 285.200021505356
• CID: 6797371
• PubChem ID: 171367391
• Update Time: 2025-06-08

1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3002553-85-4
• 1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol

• Inchi： 1S/C12H13BrOS/c1-2-5-9(14)12-11(13)8-6-3-4-7-10(8)15-12/h3-4,6-7,9,14H,2,5H2,1H3
• InChI Key： MPAJJCBJNRIVJJ-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2SC=1C(CCC)O

Computed Properties

• Exact Mass: 283.98705g/mol
• Monoisotopic Mass: 283.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol

1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol: A Comprehensive Overview

1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol, with the CAS number 3002553-85-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated benzothiophene moiety with a butanol group. The benzothiophene ring system, a heterocyclic aromatic compound, is known for its stability and electronic properties, making it a valuable component in various applications.

The synthesis of 1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of physical properties, this compound exhibits a melting point of approximately 98°C and a boiling point around 260°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The presence of the hydroxyl group in the butanol chain introduces additional functional versatility, allowing for further derivatization to tailor its properties for specific applications.

The electronic properties of benzothiophene derivatives have been extensively studied due to their potential in optoelectronic devices. Recent studies have demonstrated that 1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol can act as an efficient electron donor in organic photovoltaic (OPV) cells, enhancing device performance by improving charge transport and reducing recombination losses. This finding has sparked interest in its application as a building block for next-generation solar cells.

Beyond optoelectronics, this compound has shown promise in the field of medicinal chemistry. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in drug discovery programs. For instance, recent research has highlighted its potential as a modulator of kinase activity, opening new avenues for therapeutic development.

In terms of environmental considerations, the biodegradability and toxicity profiles of 1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol are currently under investigation. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term environmental impact.

The increasing demand for sustainable chemical processes has led to the exploration of green chemistry approaches for synthesizing this compound. Researchers are investigating the use of renewable feedstocks and catalytic systems to minimize waste generation and energy consumption during production.

In conclusion, 1-(3-BromobenZo[b]thiophen-2-yl)butan-1-ol represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key material for future innovations in chemistry and materials science.